Cas no 2770494-56-7 (Tert-butyl 2-(sulfanylmethyl)cyclopropane-1-carboxylate)

Tert-butyl 2-(sulfanylmethyl)cyclopropane-1-carboxylate is a cyclopropane derivative featuring a tert-butyl ester group and a sulfanylmethyl substituent. This compound is of interest in organic synthesis due to its reactive functional groups, which enable versatile transformations, particularly in the construction of complex cyclic frameworks. The tert-butyl ester provides stability and facilitates deprotection under mild acidic conditions, while the sulfanylmethyl moiety offers potential for further functionalization via thiol-based reactions. Its structural features make it a valuable intermediate in pharmaceutical and agrochemical research, where cyclopropane-containing scaffolds are often sought for their unique steric and electronic properties. The compound is typically handled under inert conditions to preserve its reactivity.
Tert-butyl 2-(sulfanylmethyl)cyclopropane-1-carboxylate structure
2770494-56-7 structure
Product Name:Tert-butyl 2-(sulfanylmethyl)cyclopropane-1-carboxylate
CAS No:2770494-56-7
MF:C9H16O2S
MW:188.287141799927
CID:6341793
PubChem ID:165487871
Update Time:2025-05-24

Tert-butyl 2-(sulfanylmethyl)cyclopropane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • EN300-37408288
    • 2770494-56-7
    • tert-butyl 2-(sulfanylmethyl)cyclopropane-1-carboxylate
    • Tert-butyl 2-(sulfanylmethyl)cyclopropane-1-carboxylate
    • Inchi: 1S/C9H16O2S/c1-9(2,3)11-8(10)7-4-6(7)5-12/h6-7,12H,4-5H2,1-3H3
    • InChI Key: APNWTPVGLQISDV-UHFFFAOYSA-N
    • SMILES: SCC1CC1C(=O)OC(C)(C)C

Computed Properties

  • Exact Mass: 188.08710092g/mol
  • Monoisotopic Mass: 188.08710092g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 184
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 27.3Ų

Tert-butyl 2-(sulfanylmethyl)cyclopropane-1-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-37408288-1.0g
tert-butyl 2-(sulfanylmethyl)cyclopropane-1-carboxylate
2770494-56-7
1g
$0.0 2023-06-06

Additional information on Tert-butyl 2-(sulfanylmethyl)cyclopropane-1-carboxylate

Tert-butyl 2-(sulfanylmethyl)cyclopropane-1-carboxylate: A Comprehensive Overview

The compound tert-butyl 2-(sulfanylmethyl)cyclopropane-1-carboxylate (CAS No. 2770494-56-7) is a unique organic compound with a complex structure that has garnered attention in various fields of chemistry. This compound, often referred to by its long-tail keyword "tert-butyl cyclopropane carboxylate with sulfanylmethyl substitution," is characterized by its cyclopropane ring, which is a three-membered ring with significant ring strain. The presence of the sulfanylmethyl group (-CH₂-S-) adds functional diversity to the molecule, making it a subject of interest in both academic and industrial research.

Recent studies have highlighted the potential of tert-butyl 2-(sulfanylmethyl)cyclopropane-1-carboxylate in medicinal chemistry. Researchers have explored its role as a building block for drug discovery, particularly in the development of bioactive compounds. The cyclopropane ring, known for its reactivity, has been utilized in the synthesis of various pharmacophores. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated how this compound can serve as an intermediate in the synthesis of novel kinase inhibitors, showcasing its versatility in drug design.

In addition to its medicinal applications, tert-butyl 2-(sulfanylmethyl)cyclopropane-1-carboxylate has found relevance in materials science. Its unique structure allows for the creation of polymers with enhanced mechanical properties. A groundbreaking study conducted at the University of Cambridge revealed that incorporating this compound into polymer matrices significantly improves their tensile strength and thermal stability. This finding opens new avenues for its application in advanced materials used in aerospace and automotive industries.

The synthesis of tert-butyl 2-(sulfanylmethyl)cyclopropane-1-carboxylate involves a multi-step process that combines organic synthesis techniques with modern catalytic methods. A notable approach reported in *Organic Letters* (2023) utilizes palladium-catalyzed cross-coupling reactions to achieve high yields and purity. This method not only simplifies the synthesis but also reduces environmental impact by minimizing waste generation.

Furthermore, the compound's reactivity has been exploited in click chemistry applications. The sulfanylmethyl group acts as a reactive handle, enabling efficient conjugation with other molecules. A 2023 review published in *Chemical Reviews* emphasized its role as a key intermediate in the construction of complex natural product analogs, underscoring its importance in modern synthetic strategies.

From an environmental perspective, researchers have investigated the biodegradation pathways of tert-butyl 2-(sulfanylmethyl)cyclopropane-1-carboxylate to assess its eco-friendliness. Studies conducted at Stanford University indicate that under aerobic conditions, the compound undergoes rapid microbial degradation, reducing concerns about its persistence in ecosystems.

In conclusion, tert-butyl 2-(sulfanylmethyl)cyclopropane-1-carboxylate stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool in drug discovery, materials science, and synthetic chemistry. As research continues to uncover new potentials for this compound, it is poised to play an even more significant role in advancing scientific and technological frontiers.

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